Dithiols are a class of organic sulfur compounds characterized by the presence of two thiol (-SH) groups directly bonded to a single carbon atom, forming a bridge. These molecules can be linear or cyclic and often exhibit unique reactivity due to their sulfur-based functional groups. Dithiols find applications in various fields, including pharmaceuticals, materials science, and chemical sensing. In drug discovery, they act as precursors for thioether bonds, which are crucial for certain biological activities. Additionally, dithiols serve as effective antioxidants and are used in the synthesis of conductive polymers and liquid crystals. Due to their redox properties, these compounds can also be employed in electrochemistry and as electron donors or acceptors in organic electronics.